Cas no 262851-25-2 (Methyl 4-(4-(methylthio)phenyl)-2,4-dioxobutanoate)

• Product Name: Methyl 4-(4-(methylthio)phenyl)-2,4-dioxobutanoate
• CAS No: 262851-25-2
• MF: C₁₂H₁₂O₄S
• MW: 252.286282539368
• CID: 2855640
• Update Time: 2023-08-09

Methyl 4-(4-(methylthio)phenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(4-(METHYLTHIO)PHENYL)-2,4-DIOXOBUTANOATE
• methyl 4-(4-methylsulfanylphenyl)-2,4-dioxobutanoate
• Methyl 4-(4-(methylthio)phenyl)-2,4-dioxobutanoate

• Inchi： 1S/C12H12O4S/c1-16-12(15)11(14)7-10(13)8-3-5-9(17-2)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： DYLAIVKRVREVCV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CC(C(=O)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 306
• XLogP3: 2
• Topological Polar Surface Area: 85.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones